Cas no 7194-78-7 (2-(3-Bromophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-Bromophenyl)-2-oxoacetic acid
• CAS No: 7194-78-7
• MF: C₈H₅BrO₃
• MW: 229.027501821518
• MDL: MFCD07698694
• CID: 1090563
• Update Time: 2025-05-19

2-(3-Bromophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-2-oxoacetic acid
• NOKUFSBJFYUWLW-UHFFFAOYSA-N
• (3-bromo-phenyl)-oxo-acetic acid
• AK143405

• MDL： MFCD07698694
• Inchi： 1S/C8H5BrO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4H,(H,11,12)
• InChI Key： NOKUFSBJFYUWLW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

2-(3-Bromophenyl)-2-oxoacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(3-Bromophenyl)-2-oxoacetic acid

2-(3-Bromophenyl)-2-oxoacetic Acid: A Comprehensive Overview

2-(3-Bromophenyl)-2-oxoacetic acid, also known by its CAS number CAS No 7194-78-7, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with a bromine atom at the 3-position, connected to an acetic acid moiety with a ketone group. This combination makes it a versatile building block for various chemical reactions and biological studies.

The synthesis of 2-(3-Bromophenyl)-2-oxoacetic acid typically involves multi-step processes, often starting from bromobenzene derivatives. Recent advancements in synthetic chemistry have enabled more efficient routes, leveraging catalytic methods and green chemistry principles to minimize environmental impact. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing.

In terms of biological activity, 2-(3-Bromophenyl)-2-oxoacetic acid has shown promise in several areas. Studies have demonstrated its potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs. For instance, research published in 2023 highlighted its ability to inhibit specific kinases involved in inflammatory pathways, suggesting its role in mitigating chronic inflammation-related diseases.

Moreover, the compound's structural versatility allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas. For example, modifications to the bromine substituent or the ketone group could yield derivatives with enhanced bioavailability or selectivity for specific targets.

The application of computational chemistry tools has significantly accelerated the understanding of 2-(3-Bromophenyl)-2-oxoacetic acid's properties. Molecular docking studies have provided insights into its binding affinities with various protein targets, aiding in the design of more effective drug candidates. Additionally, spectroscopic analyses have elucidated its electronic structure and conformational dynamics, which are critical for predicting its behavior in different chemical environments.

In conclusion, 2-(3-Bromophenyl)-2-oxoacetic acid represents a valuable compound with broad implications in both academic research and industrial applications. Its continued exploration will undoubtedly contribute to the advancement of medicinal chemistry and personalized medicine.